An In-depth Technical Guide to 2-Chloro-5-methyl-1,4-phenylenediamine: Core Properties and Applications
An In-depth Technical Guide to 2-Chloro-5-methyl-1,4-phenylenediamine: Core Properties and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Chloro-5-methyl-1,4-phenylenediamine, also known as 4-chloro-2,5-diaminotoluene, is a substituted aromatic diamine with significant applications as a chemical intermediate. While primarily utilized in the synthesis of dyes and pigments, its structural motif is of growing interest in the field of medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of the fundamental properties of 2-Chloro-5-methyl-1,4-phenylenediamine, including its physicochemical characteristics, synthesis, and purification protocols. Furthermore, this document explores its potential as a scaffold for the development of novel therapeutic agents, outlining a representative experimental workflow for biological screening and a hypothetical signaling pathway that could be targeted by its derivatives.
Core Properties
2-Chloro-5-methyl-1,4-phenylenediamine is a light brown crystalline powder.[1] Its core chemical and physical properties are summarized in the tables below.
Chemical and Physical Properties
| Property | Value | Reference(s) |
| IUPAC Name | 2-Chloro-5-methylbenzene-1,4-diamine | |
| Synonyms | 4-Chloro-2,5-diaminotoluene, 2-Chloro-5-methyl-p-phenylenediamine | |
| CAS Number | 5307-03-9 | [1] |
| Molecular Formula | C₇H₉ClN₂ | [1] |
| Molecular Weight | 156.61 g/mol | [1] |
| Appearance | Light brown powder/crystals | [1] |
| Melting Point | 147 °C | [1] |
| Boiling Point | 297.4 °C (at 760 mmHg) (Predicted) | |
| Density | 1.281 g/cm³ (Predicted) | |
| Solubility | Soluble in hot water, alcohol, and ether. Diaminotoluenes are generally soluble in organic solvents.[2][3] A derivative, DIACETOACET-2-CHLORO-5-METHYL-1,4-PHENYLENEDIAMIDE, is noted to be soluble in alcohols and ketones.[4] | |
| pKa | Not available |
Spectral Properties (Predicted)
| Spectroscopy | Predicted Data |
| ¹H NMR | Signals corresponding to aromatic protons, methyl protons, and amine protons. |
| ¹³C NMR | Signals for aromatic carbons, methyl carbon. |
| FT-IR (cm⁻¹) | ~3400-3200 (N-H stretch, two bands for primary amine), ~3050 (aromatic C-H stretch), ~2950 (aliphatic C-H stretch), ~1620 (N-H bend), ~1500 (aromatic C=C stretch), ~1250 (aromatic C-N stretch), ~800 (C-H out-of-plane bend), ~750 (C-Cl stretch).[5][6] |
| Mass Spec (m/z) | Molecular ion peak (M+) at ~156, with a significant M+2 peak at ~158 in an approximate 3:1 ratio, characteristic of a monochlorinated compound.[7][8] |
Synthesis and Purification
Synthesis Protocol
A common route for the synthesis of 2-Chloro-5-methyl-1,4-phenylenediamine involves the reduction of the corresponding nitroaniline precursor.[1]
Reaction: Reduction of 2-chloro-5-methyl-4-nitroaniline.
Reagents and Materials:
-
2-chloro-5-methyl-4-nitroaniline
-
Isopropyl alcohol
-
Water
-
Potassium hydroxide
-
1,2-Benzoquinone (o-Quinone)
-
Round-bottom flask
-
Reflux condenser
-
Magnetic stirrer and stir bar
-
Heating mantle
Procedure:
-
To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 60 g of isopropyl alcohol and 50 g of water.
-
To this solvent mixture, add 37.3 g of 2-chloro-5-methyl-4-nitroaniline, 5 g of potassium hydroxide, and 0.6 g of 1,2-benzoquinone.[1]
-
Heat the mixture to reflux with continuous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
-
Upon completion of the reaction, cool the mixture to room temperature.
-
The product can be isolated by filtration and washing with cold water.
This procedure has been reported to yield approximately 28.6 g (91% yield) of 2-chloro-5-methyl-p-phenylenediamine with a purity of 99.9% as determined by gas chromatography (GC) analysis.[1]
Purification Protocol
Recrystallization is a standard method for the purification of substituted phenylenediamines.
Solvent Selection: A suitable solvent for recrystallization should dissolve the compound at an elevated temperature but have low solubility at cooler temperatures. For phenylenediamines, solvents such as water, ethanol, or toluene can be effective.[9][10] Given the solubility profile, a mixture of ethanol and water or isopropyl alcohol could be a good starting point.
Procedure:
-
Dissolve the crude 2-Chloro-5-methyl-1,4-phenylenediamine in a minimal amount of hot solvent (e.g., isopropyl alcohol or an ethanol/water mixture).
-
If the solution is colored, a small amount of activated charcoal can be added, and the solution can be briefly boiled to remove colored impurities.
-
Hot filter the solution to remove the charcoal and any insoluble impurities.
-
Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined crystals.
-
Further cooling in an ice bath can maximize the yield of the purified product.
-
Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.
-
Dry the crystals under vacuum to remove any residual solvent.
Applications in Drug Discovery
Phenylenediamine scaffolds are recognized as "privileged structures" in medicinal chemistry, meaning they are capable of binding to multiple biological targets.[11] Derivatives of phenylenediamines have been investigated as factor Xa inhibitors and potential anticancer agents, often targeting protein kinases.[12]
Hypothetical Experimental Workflow for Biological Screening
The following workflow illustrates a general approach to screening derivatives of 2-Chloro-5-methyl-1,4-phenylenediamine for potential kinase inhibitory activity.
Hypothetical Signaling Pathway
Derivatives of 2-Chloro-5-methyl-1,4-phenylenediamine could potentially be designed to target specific signaling pathways implicated in diseases such as cancer. The diagram below illustrates a hypothetical scenario where a derivative acts as a kinase inhibitor in a generic cancer cell signaling pathway.
Safety and Handling
2-Chloro-5-methyl-1,4-phenylenediamine is known to be an irritant to the skin and eyes.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
2-Chloro-5-methyl-1,4-phenylenediamine is a versatile chemical intermediate with established use in the dye industry and significant potential in the realm of drug discovery. Its phenylenediamine core represents a privileged scaffold that can be derivatized to generate libraries of compounds for biological screening. While specific biological activity for the parent compound is not yet well-documented in publicly available literature, its utility as a building block for creating targeted therapies, such as kinase inhibitors, warrants further investigation by researchers in medicinal chemistry and pharmacology. The protocols and conceptual frameworks presented in this guide offer a starting point for such explorations.
References
- 1. 2-Chloro-5-methyl-1,4-phenylenediamine | 5307-03-9 [chemicalbook.com]
- 2. Diaminotoluenes (EHC 74, 1987) [inchem.org]
- 3. CAS 823-40-5: 2,6-Diaminotoluene | CymitQuimica [cymitquimica.com]
- 4. chembk.com [chembk.com]
- 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
- 6. orgchemboulder.com [orgchemboulder.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. chem.libretexts.org [chem.libretexts.org]
- 9. RU2678843C1 - Method of purifying 2-chloro-1,4-phenylenediamine - Google Patents [patents.google.com]
- 10. researchgate.net [researchgate.net]
- 11. Privileged Scaffolds for Library Design and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Design, synthesis and SAR of novel ethylenediamine and phenylenediamine derivatives as factor Xa inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]


